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glucopyranoside

Cat. No.: B016185 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-

Nitrophenyl-β-D-glucopyranoside (pNPG), a widely used chromogenic substrate in biochemical

assays. Understanding these properties is critical for ensuring the accuracy and reproducibility

of experimental results. This document consolidates key data on solubility in various solvents,

stability under different conditions, and provides essential experimental protocols.

Core Properties of 4-Nitrophenyl-β-D-
glucopyranoside
4-Nitrophenyl-β-D-glucopyranoside is a glycoside that, upon enzymatic hydrolysis by β-

glucosidase, releases 4-nitrophenol, a yellow-colored product.[1][2][3] This property allows for

the convenient spectrophotometric quantification of β-glucosidase activity.[1][3] pNPG typically

presents as a white to off-white or pale yellow crystalline solid or powder.[2][4]

Solubility Profile
The solubility of pNPG is a crucial factor in the preparation of stock and working solutions for

enzymatic assays. It is sparingly soluble in water but exhibits greater solubility in polar organic

solvents.[4]

Table 1: Solubility of 4-Nitrophenyl-β-D-glucopyranoside in Various Solvents
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Solvent Concentration Conditions

Water Sparingly Soluble -

Water 1% (w/v) -

Water 7 g/L 25°C[5]

Water 10 mg/mL Requires sonication[1]

Water 50 mg/mL Clear to very slightly hazy

Dimethyl Sulfoxide (DMSO) 125 mg/mL
Requires sonication and

warming to 60°C[1]

Dimethyl Sulfoxide (DMSO) 30 mg/mL -[3]

Dimethylformamide (DMF) 30 mg/mL -[3]

Ethanol 5 mg/mL -[3]

Warm Ethanol Soluble -[6]

Methanol Soluble -[4][6]

Phosphate-Buffered Saline

(PBS), pH 7.2
10 mg/mL -[3]

Ether Insoluble -[6]

Stability and Storage Recommendations
The stability of pNPG and its solutions is paramount for reliable experimental outcomes. The

compound is generally stable under normal laboratory conditions but is sensitive to factors

such as pH, temperature, and light.[2]

Solid Form:

Storage Temperature: Recommendations for storing solid pNPG vary, with common

temperatures being -20°C[7][8][9][10], 0-8°C[11], and 10-30°C.[12] It is also noted that the

solid form is acceptable to freeze.[12]

Light Sensitivity: It is advised to protect the solid from light to prevent degradation.[2][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.carlroth.com/medias/SDB-4082-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg4NzR8YXBwbGljYXRpb24vcGRmfGFEVmlMMmcxTVM4NU1UZ3lNamMzTVRRd05URXdMMU5FUWw4ME1EZ3lYMGRDWDBWT0xuQmtaZ3wxNmQyMzA1OGYxYzAwYjIyOTIwYjFkOTM2NjFlMzIyMmU4Y2Q0YTlmNDdhZWJmZjhhNDI0ZWUzYjg0OGNmYmU1
https://www.medchemexpress.com/4-nitrophenyl-%CE%B2-d-glucopyranoside.html
https://www.medchemexpress.com/4-nitrophenyl-%CE%B2-d-glucopyranoside.html
https://www.caymanchem.com/product/35109/4-nitrophenyl-beta-d-glucopyranoside
https://www.caymanchem.com/product/35109/4-nitrophenyl-beta-d-glucopyranoside
https://www.caymanchem.com/product/35109/4-nitrophenyl-beta-d-glucopyranoside
https://www.fishersci.com/shop/products/4-nitrophenyl-beta-d-glucopyranoside-98-thermo-scientific/AAL1015403
https://www.guidechem.com/encyclopedia/p-nitrophenyl-d-glucopyranosid-dic10573.html
https://www.fishersci.com/shop/products/4-nitrophenyl-beta-d-glucopyranoside-98-thermo-scientific/AAL1015403
https://www.caymanchem.com/product/35109/4-nitrophenyl-beta-d-glucopyranoside
https://www.fishersci.com/shop/products/4-nitrophenyl-beta-d-glucopyranoside-98-thermo-scientific/AAL1015403
https://cymitquimica.com/cas/2492-87-7/
https://www.goldbio.com/products/4-nitrophenyl-beta-d-glucopyranoside
https://cdn.gbiosciences.com/pdfs/msds/RC-453_msds.pdf
https://www.megazyme.com/4-nitrophenyl-beta-d-glucopyranoside
https://www.rpicorp.com/products/biochemicals/other-enzymes/4-nitrophenyl-b-d-glucopyranoside-1-g.html
https://www.chemimpex.com/products/01645
https://www.sigmaaldrich.com/KR/ko/product/mm/487507
https://www.sigmaaldrich.com/KR/ko/product/mm/487507
https://cymitquimica.com/cas/2492-87-7/
https://www.goldbio.com/products/4-nitrophenyl-beta-d-glucopyranoside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatibilities: pNPG is incompatible with strong bases and strong oxidizing agents.[6][13]

In Solution:

Aqueous Solutions: Stock solutions of pNPG in water can be stored at 4°C for several

weeks.[14] A yellowing of the solution, indicating the release of 4-nitrophenol (absorbance at

410 nm > 0.05), suggests degradation, and a fresh solution should be prepared.[14] For

longer-term storage, aqueous solutions are more stable at -20°C.[14]

Organic Solvent Stock Solutions: Stock solutions prepared in solvents like DMSO can be

aliquoted and stored frozen at -20°C for up to three months.[15] For even longer-term

storage, it is recommended to store stock solutions at -80°C for up to six months or at -20°C

for one month, with protection from light.[1]

pH Stability: The glycosidic bond of pNPG is susceptible to hydrolysis under both acidic and

basic conditions, with the mechanism of hydrolysis being pH-dependent.[16]

Table 2: Recommended Storage Conditions for 4-Nitrophenyl-β-D-glucopyranoside

Form
Storage
Temperature

Duration Special Conditions

Solid -20°C > 10 years[9] Protect from light[7]

Aqueous Solution 4°C A few weeks[14]
Monitor for

yellowing[14]

Aqueous Solution -20°C Longer term -

Reconstituted Stock

(in appropriate buffer)
-20°C Up to 3 months[15]

Aliquot to avoid

freeze-thaw cycles

Stock Solution (in

DMSO/water)
-80°C 6 months[1] Protect from light[1]

Stock Solution (in

DMSO/water)
-20°C 1 month[1] Protect from light[1]
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Protocol for Preparation of a pNPG Stock Solution
This protocol describes the preparation of a 10 mM pNPG stock solution in a suitable buffer.

Materials:

4-Nitrophenyl-β-D-glucopyranoside (MW: 301.25 g/mol )

Buffer of choice (e.g., 50 mM sodium phosphate buffer, pH 7.0)

Volumetric flask

Magnetic stirrer and stir bar

Spatula and weighing paper

Microcentrifuge tubes for aliquoting

Procedure:

Calculate the required mass of pNPG for the desired volume and concentration. For

example, for 10 mL of a 10 mM solution, weigh out 30.13 mg of pNPG.

Add the weighed pNPG to the volumetric flask.

Add a portion of the buffer (e.g., 5-7 mL for a 10 mL final volume) to the flask.

Gently swirl or use a magnetic stirrer to dissolve the pNPG. If necessary, brief sonication can

be used to aid dissolution.

Once fully dissolved, bring the solution to the final desired volume with the buffer.

Aliquot the stock solution into microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to three months.[15]

Protocol for β-Glucosidase Activity Assay using pNPG
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This protocol provides a general method for measuring β-glucosidase activity. The final

concentrations of enzyme and substrate may need to be optimized for specific experimental

conditions.

Materials:

pNPG stock solution (e.g., 10 mM)

Enzyme solution (β-glucosidase)

Reaction buffer (e.g., 50 mM sodium phosphate buffer, pH 7.0)

Stop solution (e.g., 1 M sodium carbonate)

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Thermostatted incubator or water bath

Procedure:

Prepare the reaction mixture by adding the reaction buffer, enzyme solution, and water to the

wells of a 96-well microplate. Include a blank with no enzyme.

Pre-incubate the microplate at the desired reaction temperature (e.g., 37°C) for 5 minutes.

Initiate the reaction by adding the pNPG stock solution to each well.

Incubate the reaction for a defined period (e.g., 10-30 minutes). The incubation time should

be within the linear range of the reaction.

Stop the reaction by adding the stop solution to each well. The addition of a basic solution

like sodium carbonate will also enhance the yellow color of the 4-nitrophenol product.[14]

Measure the absorbance of each well at 405 nm using a microplate reader.
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Calculate the amount of 4-nitrophenol released using a standard curve prepared with known

concentrations of 4-nitrophenol.

The pKa of 4-nitrophenol is approximately 7.15.[14] Therefore, at neutral or acidic pH, a

significant portion of the product will be in its protonated, colorless form. The addition of a basic

stop solution ensures that the equilibrium is shifted entirely to the yellow phenolate form,

providing a more accurate and sensitive measurement.[14]

Visualizing Experimental Workflows
Workflow for Solubility Testing
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Caption: Workflow for determining the solubility of pNPG.
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Workflow for Stability Assessment
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Caption: Workflow for assessing the stability of pNPG solutions.

Signaling Pathway of pNPG Hydrolysis
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Caption: Enzymatic hydrolysis of pNPG by β-glucosidase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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